Cas no 36711-70-3 (Benzene, 1,4-dibromo-2,3,5,6-tetrakis(bromomethyl)-)

Benzene, 1,4-dibromo-2,3,5,6-tetrakis(bromomethyl)- structure
36711-70-3 structure
Product name:Benzene, 1,4-dibromo-2,3,5,6-tetrakis(bromomethyl)-
CAS No:36711-70-3
MF:C10H8Br6
MW:607.59452
CID:1478391
PubChem ID:17802637

Benzene, 1,4-dibromo-2,3,5,6-tetrakis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dibromo-2,3,5,6-tetrakis(bromomethyl)-
    • 1,4-Dibromo-2,3,5,6-tetrakis(bromomethyl)benzene
    • DTXSID10591050
    • SCHEMBL1263295
    • 36711-70-3
    • Inchi: InChI=1S/C10H8Br6/c11-1-5-6(2-12)10(16)8(4-14)7(3-13)9(5)15/h1-4H2
    • InChI Key: DBEGHOGOADVKFB-UHFFFAOYSA-N
    • SMILES: C(C1=C(C(=C(C(=C1Br)CBr)CBr)Br)CBr)Br

Computed Properties

  • Exact Mass: 601.57244
  • Monoisotopic Mass: 601.57263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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